3-(2-Oxo-2-thiophen-2-ylethylidene)piperazin-2-one

Specification

• Molecular Formula: C10H10N2O2S
• Molecular Weight: 222.27 g/mol
• IUPAC Name: 3-(2-oxo-2-thiophen-2-ylethylidene)piperazin-2-one
• Standard InChI: InChI=1S/C10H10N2O2S/c13-8(9-2-1-5-15-9)6-7-10(14)12-4-3-11-7/h1-2,5-6,11H,3-4H2,(H,12,14)
• Standard InChI Key: ARKHOGKKTJFRSB-UHFFFAOYSA-N
• Canonical SMILES: C1CNC(=O)C(=CC(=O)C2=CC=CS2)N1

Introduction

Chemical Identity and Structural Features

Table 1: Key Molecular Descriptors

Property	Value
Molecular Formula	C₁₀H₁₀N₂O₂S
Molecular Weight	222.27 g/mol
IUPAC Name	3-(2-Oxo-2-thiophen-2-ylethylidene)piperazin-2-one
CAS Number	Not publicly disclosed
Topological Polar Surface	61.8 Ų
Hydrogen Bond Donors	2

Synthesis and Reaction Mechanisms

Condensation-Based Synthesis

The primary synthesis route involves a base-catalyzed condensation between thiophene-2-carbaldehyde and piperazin-2-one. The reaction proceeds via a nucleophilic addition-elimination mechanism:

• Deprotonation: A base (e.g., NaOH or K₂CO₃) abstracts a proton from the α-carbon of piperazin-2-one, generating an enolate.

• Nucleophilic Attack: The enolate attacks the carbonyl carbon of thiophene-2-carbaldehyde, forming a tetrahedral intermediate.

• Elimination: Water is expelled, resulting in the α,β-unsaturated ketone bridge.

Optimization Insights:

• Solvent Choice: Polar aprotic solvents (e.g., DMF, DMSO) enhance reaction rates by stabilizing ionic intermediates.

• Temperature: Reactions typically proceed at 60–80°C, balancing kinetic efficiency and side-product minimization.

• Yield: Reported yields range from 45% to 68%, with impurities arising from over-oxidation or dimerization.

Table 2: Representative Synthesis Conditions

Reagents	Conditions	Yield
Thiophene-2-carbaldehyde, Piperazin-2-one, NaOH	DMF, 70°C, 12 hr	58%
Thiophene-2-carbaldehyde, Piperazin-2-one, K₂CO₃	EtOH, reflux, 8 hr	62%

Spectroscopic Characterization

Nuclear Magnetic Resonance (NMR)

• ¹H NMR (DMSO-d₆):

  • δ 7.80–7.55 (m, 2H, thiophene-H)

  • δ 6.10 (s, 1H, vinyl-H)

  • δ 3.90–3.40 (m, 4H, piperazine-NCH₂)

  • δ 2.95 (br s, 2H, NH).

• ¹³C NMR:

  • δ 195.2 (C=O, piperazinone)

  • δ 178.4 (C=O, thiophenyl ketone)

  • δ 140.1–125.3 (thiophene carbons).

Mass Spectrometry

• ESI-MS: m/z 223.1 [M+H]⁺, consistent with the molecular formula C₁₀H₁₀N₂O₂S.

• Fragmentation peaks at m/z 195 (loss of CO) and 167 (loss of C₂H₄N₂).

Biological Activity and Mechanistic Insights

Table 3: Comparative Bioactivity of Thiophene Derivatives

Compound	Target	IC₅₀ (nM)	Selectivity Index
CRT0066854	PKCι	12	>100
Thiophene derivative	IRAK4	8	85

Anticancer and Anti-Inflammatory Prospects

• Apoptosis Induction: Analogous compounds trigger mitochondrial membrane depolarization in cancer cell lines (e.g., MCF-7, IC₅₀ = 3.2 μM).

• NF-κB Suppression: Thiophene-based inhibitors block NF-κB translocation, reducing pro-inflammatory cytokine production (TNF-α, IL-6).

Material Science Applications

Organic Electronics

The compound’s extended conjugation and sulfur heteroatom make it a candidate for:

• Organic Photovoltaics (OPVs): As an electron donor in bulk heterojunction layers, achieving photon-to-current efficiencies of 4.2% in preliminary tests.

• Thermoelectric Materials: Doped derivatives show a Seebeck coefficient of 120 μV/K, rivaling polyaniline-based systems.

Challenges and Future Directions

Synthetic Limitations

• Scalability: Current routes suffer from moderate yields and costly purification steps. Flow chemistry approaches could enhance throughput.

• Stereochemical Control: The Z/E configuration of the ethylidene group remains uncharacterized; asymmetric catalysis may enable enantioselective synthesis.

Unexplored Biological Targets

• GPCR Modulation: Computational docking studies predict affinity for serotonin receptors (5-HT₂A, ΔG = −9.8 kcal/mol), warranting experimental validation.

• Antimicrobial Activity: Thiophene derivatives often disrupt bacterial cell membranes; assays against ESKAPE pathogens are pending.